Cas no 651719-99-2 (Phenol, 4-[4-phenyl-6-(phenylmethoxy)-2-pyrimidinyl]-)

• Product Name: Phenol, 4-[4-phenyl-6-(phenylmethoxy)-2-pyrimidinyl]-
• CAS No: 651719-99-2
• MF: C₂₃H₁₈N₂O₂
• MW: 354.401225566864
• CID: 404542
• PubChem ID: 135932074
• Update Time: 2025-04-19

Phenol, 4-[4-phenyl-6-(phenylmethoxy)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[4-phenyl-6-(phenylmethoxy)-2-pyrimidinyl]-
• 4-(6-phenyl-4-phenylmethoxy-1H-pyrimidin-2-ylidene)cyclohexa-2,5-dien-1-one
• 651719-99-2
• DTXSID20647810
• 4-[4-(Benzyloxy)-6-phenylpyrimidin-2(1H)-ylidene]cyclohexa-2,5-dien-1-one

• Inchi： 1S/C23H18N2O2/c26-20-13-11-19(12-14-20)23-24-21(18-9-5-2-6-10-18)15-22(25-23)27-16-17-7-3-1-4-8-17/h1-15,26H,16H2
• InChI Key： FOWYGSWPIWJAPJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(C2C=CC=CC=2)=NC(C2C=CC(=CC=2)O)=N1

Computed Properties

• Exact Mass: 354.13694
• Monoisotopic Mass: 354.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 55.2Ų

Experimental Properties

• PSA: 55.24